2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone

• IUPAC Name: 4-methoxy-2-[(E)-[(4-nitrophenyl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C14H13N3O4/c1-21-13-6-7-14(18)10(8-13)9-15-16-11-2-4-12(5-3-11)17(19)20/h2-9,16,18H,1H3/b15-9+
• InChI Key: CDGRBPFFSQEARN-OQLLNIDSSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)C=NNC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=C(C=C1)O)/C=N/NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O4
• Molecular Weight: 287.27 g/mol

Description

2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone, also known as HMBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a simple method and has been found to have promising effects on biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone is not fully understood. However, it is believed to interact with metal ions and form stable complexes. These complexes may then interact with biological molecules and alter their function or activity. 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone has also been found to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone has also been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone is its simple synthesis method, which makes it easily accessible for laboratory experiments. It is also relatively stable and can be stored for extended periods of time. However, 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone has some limitations for lab experiments. It is highly reactive and may interact with other molecules in the sample, which can affect the results. In addition, its potential toxicity and side effects need to be carefully studied before it can be used in clinical applications.

Future Directions

There are several future directions for research on 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone. One potential area of study is its use as a fluorescent probe for the detection of metal ions in living cells. Another area of research is its potential use in the treatment of cancer and other diseases. Further studies are needed to fully understand the mechanism of action of 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone and its potential therapeutic effects. In addition, the safety and toxicity of 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone need to be carefully studied before it can be used in clinical applications.
Conclusion
In conclusion, 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its simple synthesis method, potential therapeutic effects, and various biochemical and physiological effects make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action, safety, and potential clinical applications.

Synthesis Methods

The synthesis of 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone involves the reaction between 2-hydroxy-5-methoxybenzaldehyde and 4-nitrophenylhydrazine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified through recrystallization to obtain pure 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone.

Scientific Research Applications

2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone has been found to have potential applications in various fields of scientific research. It has been used as a ligand in the synthesis of metal complexes for catalytic and biological applications. 2-hydroxy-5-methoxybenzaldehyde (4-nitrophenyl)hydrazone has also been used as a fluorescent probe for the detection of metal ions in biological samples. In addition, it has been studied for its potential use in the treatment of cancer and other diseases.